Cas no 1094350-38-5 (1h-Benzimidazole-5-Sulfonyl Chloride)

• Product Name: 1h-Benzimidazole-5-Sulfonyl Chloride
• CAS No: 1094350-38-5
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD11207482
• CID: 1086265
• PubChem ID: 42614799
• Update Time: 2025-05-25

1h-Benzimidazole-5-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[d]imidazole-6-sulfonyl chloride
• 1H-benzimidazole-5-sulfonyl chloride(SALTDATA: HCl)
• 3H-benzimidazole-5-sulfonyl chloride
• 1H-1,3-Benzodiazole-5-sulfonyl chloride
• 1H-benzimidazole-5-sulfonyl chloride
• DTXSID40655215
• DA-15632
• 1H-Benzo[d]imidazole-6-sulfonylchloride
• AKOS022185007
• AKOS005264410
• SCHEMBL4429284
• EN300-271772
• CS-0270707
• MFCD11207482
• 1094350-38-5
• GS3102
• 1h-benzimidazole-6-sulfonyl chloride
• 1h-Benzimidazole-5-Sulfonyl Chloride

• MDL： MFCD11207482
• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)5-1-2-6-7(3-5)10-4-9-6/h1-4H,(H,9,10)
• InChI Key： JNMLTUHOYVRGHB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NC=N2)(=O)=O

Computed Properties

• Exact Mass: 215.9760263g/mol
• Monoisotopic Mass: 215.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 497.8±18.0 °C at 760 mmHg
• Flash Point: 254.8±21.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1h-Benzimidazole-5-Sulfonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1h-Benzimidazole-5-Sulfonyl Chloride

1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

1H-Benzimidazole-5-Sulfonyl Chloride, identified by its CAS number 1094350-38-5, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its benzimidazole core substituted with a sulfonyl chloride group at the 5-position, has garnered considerable attention due to its versatile reactivity and utility in the synthesis of various bioactive molecules. The benzimidazole scaffold is a privileged structure in medicinal chemistry, renowned for its presence in numerous pharmacologically active agents, including antiviral, anticancer, and antimicrobial compounds. The introduction of a sulfonyl chloride moiety at the 5-position enhances the electrophilicity of the molecule, making it an invaluable reagent for further functionalization.

The< strong>1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5) serves as a crucial building block in the construction of more complex heterocyclic systems. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, thereby enabling the synthesis of a wide array of derivatives with tailored biological activities. This flexibility has made it a staple in synthetic organic chemistry laboratories engaged in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting intricate biological pathways. The< strong>1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5) has emerged as a key intermediate in several cutting-edge drug candidates. For instance, studies have demonstrated its utility in the synthesis of benzimidazole-based inhibitors targeting enzymes involved in cancer progression. These inhibitors leverage the electrophilic sulfonyl chloride group to form covalent bonds with specific residues within the enzyme active site, thereby disrupting their function.

Moreover, the< strong>1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5) has found applications in the development of antimicrobial agents. Researchers have harnessed its reactivity to create novel sulfonamides and sulfonate derivatives with enhanced antibacterial and antifungal properties. The benzimidazole core is known to interact with essential bacterial enzymes, while the sulfonyl chloride group facilitates further derivatization to optimize potency and selectivity.

The< strong>CAS No. 1094350-38-5 designation ensures unambiguous identification and traceability of this compound, adhering to international standards for chemical nomenclature and classification. This is particularly important in regulatory environments where precise chemical identification is paramount for compliance with safety and quality standards.

The synthesis of< strong>1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5) typically involves multi-step organic transformations starting from commercially available precursors such as benzimidazole and chlorosulfonic acid or related sulfonylation agents. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to improve yield and efficiency. These modern approaches align with the industry's push towards greener and more sustainable chemical processes.

The< strong>1H-Benzimidazole-5-Sulfonyl Chloride (CAS No. 1094350-38-5) is also instrumental in materials science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand or precursor for coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties that make them suitable for applications in catalysis, gas storage, and separation technologies.

In conclusion, the< strong>CAS No. 1094350-38-5-identified< strong>1H-Benzimidazole-5-Sulfonyl Chloride stands as a cornerstone intermediate in pharmaceutical and materials science research. Its structural features and reactivity profile enable the synthesis of diverse bioactive molecules and functional materials with significant implications for human health and technological advancement. As research continues to uncover new applications for this versatile compound, its importance is set to grow even further.